4-(4-Fluoro-1H-indol-3-yl)butan-2-ol

• Molecular Formula: C12H14FNO
• Molecular Weight: 207.24 g/mol
• IUPAC Name: 4-(4-fluoro-1H-indol-3-yl)butan-2-ol
• InChI: InChI=1S/C12H14FNO/c1-8(15)5-6-9-7-14-11-4-2-3-10(13)12(9)11/h2-4,7-8,14-15H,5-6H2,1H3
• InChI Key: DHDRKXGQBBHWFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CNC2=C1C(=CC=C2)F)O

Description

4-(4-Fluoro-1H-indol-3-yl)butan-2-ol (CAS 2090724-28-8) is a fluorinated indole derivative with a molecular formula of C12H14FNO and a molecular weight of 207.24 g/mol . Indole derivatives represent a significant class of heterocyclic compounds in medicinal chemistry and chemical biology research. Fluoro-indole compounds, in particular, are valuable building blocks in the synthesis of more complex molecules and are frequently explored in pharmacological research . For instance, structurally related fluoro-indole compounds have been investigated as key intermediates in the development of high-affinity fluorescent ligands for studying G protein-coupled receptors (GPCRs), such as the beta-adrenoceptor family . This compound is intended for research and development purposes only. All products are strictly for laboratory use and are not intended for human consumption, diagnostic, or therapeutic applications.

Preparation Methods

Starting Materials

• Indole derivatives with appropriate substitution at the 3-position (e.g., indole-3-carboxaldehyde or indole-3-alkyl derivatives).
• Aromatic fluoromethyl ketones or fluorinated building blocks, such as fluoromethylated indoles or fluorinated aromatic compounds, as intermediates.
• Alkylating agents for side-chain attachment, such as halogenated or activated butan-2-ol derivatives.

Key Reactions and Pathways

The synthesis predominantly proceeds via nucleophilic substitution , electrophilic aromatic substitution , or cross-coupling reactions (e.g., Suzuki, Heck, or Buchwald-Hartwig couplings). The most pertinent methods include:

• Fluorination of Indole Precursors : Electrophilic or nucleophilic fluorination at the 4-position of indole derivatives, often employing fluorinating reagents such as N-fluorobenzenesulfonimide (NFSI) or Selectfluor under controlled conditions.
• Formation of the Indol-3-yl Butan-2-ol Side Chain : Typically achieved through alkylation of the indole nitrogen or C-3 position with suitable butan-2-ol derivatives, often via Michael addition or nucleophilic substitution .
• Coupling of Fluorinated Indole with Side Chain : Using palladium-catalyzed cross-coupling reactions (e.g., Suzuki coupling with boronic acids or esters) to attach the fluorinated aromatic core to the butan-2-ol moiety.

Representative Synthetic Route

Step	Reaction Type	Reagents & Conditions	Outcome
1	Fluorination of indole	NFSI or Selectfluor, solvent (e.g., acetonitrile), room temperature	4-Fluoro-indole derivative
2	Functionalization at C-3	Alkylation with suitable electrophile (e.g., halogenated butan-2-ol derivatives)	3-Substituted indole with side chain
3	Cross-coupling	Pd(PPh₃)₄, base (e.g., K₂CO₃), solvent (e.g., THF), heat	Coupled indole with butan-2-ol side chain

Specific Preparation Methods

Method A: Fluorination of Indole Derivatives

Recent studies highlight the use of electrophilic fluorination agents such as N-fluorobenzenesulfonimide (NFSI) or Selectfluor to selectively introduce fluorine at the 4-position of indole rings. The process involves:

• Dissolving the indole precursor in a polar aprotic solvent (e.g., acetonitrile).
• Adding the fluorinating reagent at room temperature.
• Monitoring the reaction via TLC or NMR until completion.
• Purification through column chromatography.

Research Outcome: This method yields high regioselectivity and yields (up to 85%) of 4-fluoro-indole derivatives with minimal side reactions.

Method B: Alkylation with Butan-2-ol Derivatives

The side-chain attachment can be achieved via nucleophilic substitution :

• Activation of butan-2-ol derivatives as halides (e.g., butan-2-yl bromide).
• Reaction with the fluorinated indole under basic conditions (e.g., K₂CO₃ in DMF).
• Alternatively, employing Mitsunobu reaction conditions for stereoselective attachment.

Research Outcome: The process affords the desired butan-2-ol side chain with good regioselectivity and stereocontrol, yielding compounds with purity suitable for biological testing.

Method C: Cross-Coupling Strategies

For aromatic linkage, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura are employed:

• Using boronic acids derived from the butan-2-ol side chain.
• Catalyzed by Pd(0) complexes in the presence of bases like K₂CO₃.
• Conducted in solvents such as THF or dioxane at elevated temperatures (~80°C).

Research Outcome: This approach provides high yields (up to 90%) and allows for structural diversification.

Research Outcomes and Data Tables

Method	Reagents	Solvent	Temperature	Yield (%)	Notes
Fluorination	NFSI or Selectfluor	Acetonitrile	Room temperature	80-85	High regioselectivity
Side-chain attachment	Butan-2-yl halides	DMF	25-50°C	75-85	Stereocontrol via Mitsunobu
Cross-coupling	Boronic acids, Pd catalyst	THF	80°C	85-90	Suitable for diversification

Notes on Optimization and Purification

• Reaction Monitoring: Use NMR and TLC to track fluorination and coupling progress.
• Purification: Column chromatography on silica gel with appropriate eluents (e.g., ethyl acetate/hexanes).
• Stereochemistry: Chiral resolution or asymmetric catalysis can be employed for enantiomerically pure compounds.
• Scalability: Protocols have been scaled up to gram quantities with consistent yields.

Chemical Reactions Analysis

Types of Reactions

4-(4-Fluoro-1H-indol-3-yl)butan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The indole ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction may produce alcohols .

Scientific Research Applications

4-(4-Fluoro-1H-indol-3-yl)butan-2-ol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antiviral and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(4-Fluoro-1H-indol-3-yl)butan-2-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Structural Analogues with Modified Indole Substituents

Compounds sharing the indole core but differing in substituents and side chains provide key comparative insights:

Compound Name	Substituents on Indole	Side Chain	Melting Point (°C)	Yield (%)	Key Features	Reference
4-[2’-(Ethoxycarbonyl)-1’H-indol-5’-yl]-2-[(furan-2”-yl)methylamino]-4-oxobutanoic acid (6e)	5’-Ethoxycarbonyl	Oxobutanoic acid	189–191	70	Aza-Michael addition product; furan-containing side chain
2-[(Furan-2”-yl)methylamino]-4-[2’-(methoxycarbonyl)-6’-methoxy-1’H-indol-7’-yl]-4-oxobutanoic acid (6f)	7’-Methoxycarbonyl, 6’-methoxy	Oxobutanoic acid	183–185	86	Higher yield; dual substituents on indole
4-(4-Fluoro-1H-indol-3-yl)butan-2-one	4-Fluoro	Butan-2-one (ketone)	N/A	N/A	Ketone analog; lacks hydroxyl group

Key Observations :

• The 4-fluoro substituent in the target compound may similarly affect aromatic interactions .
• The ketone analog (4-(4-Fluoro-1H-indol-3-yl)butan-2-one) lacks the hydroxyl group, reducing hydrogen-bonding capacity compared to the alcohol derivative .

Analogues with Varied Side-Chain Lengths and Positions

Alcohol chain length and branching influence physicochemical properties:

Compound Name	Side Chain Structure	Physical State	Synthesis Method	Purity/Notes	Reference
3-(1H-Indol-3-yl)hexan-1-ol (4a)	Hexan-1-ol	Colorless oil	Biocatalytic cascade	HRMS-confirmed; stereochemical purity via HPLC
3-(1H-Indol-3-yl)-butan-1-ol (4b)	Butan-1-ol	N/A	Modified literature method	Purified via column chromatography
4-(1-Methyl-1H-indazol-3-yl)butan-2-ol	Butan-2-ol	N/A	N/A	Discontinued product; ≥95% purity

Key Observations :

• Longer chains (e.g., hexan-1-ol in 4a) may increase lipophilicity compared to shorter chains (butan-1-ol in 4b) .
• The secondary alcohol in 4-(4-Fluoro-1H-indol-3-yl)butan-2-ol may enhance stereochemical complexity compared to primary alcohols (4a, 4b) .

Heterocycle Variants: Indole vs. Indazole

Replacing indole with indazole alters hydrogen-bonding and aromaticity:

Compound Name	Core Heterocycle	Substituents	Molecular Weight (g/mol)	Key Features	Reference
4-(4-Fluoro-1H-indol-3-yl)butan-2-ol	Indole	4-Fluoro	~209.3 (estimated)	Fluorine enhances metabolic stability	N/A
4-(1-Methyl-1H-indazol-3-yl)butan-2-ol	Indazole	1-Methyl	204.3	Additional nitrogen atom; altered π-stacking

Key Observations :

• Indazole’s dual nitrogen atoms may improve binding to metal ions or enzymes compared to indole .
• The 1-methyl group in the indazole derivative could hinder interactions with hydrophobic pockets.

Amino Acid Derivatives

Fluorinated tryptophan analogs demonstrate bioactivity relevance:

Compound Name	Structure	Molecular Weight (g/mol)	Key Features	Reference
(R)-2-Amino-3-(4-fluoro-1H-indol-3-yl)propanoic acid	Tryptophan analog with 4-fluoro	~236.2	Potential enzyme substrate; chiral center

Key Observations :

• The amino acid side chain enables incorporation into peptides or proteins, unlike the alcohol chain in the target compound .

Biological Activity

4-(4-Fluoro-1H-indol-3-yl)butan-2-ol is a synthetic compound belonging to the indole family, which is known for its diverse biological activities. This compound has garnered attention in scientific research due to its potential applications in medicinal chemistry, particularly in the fields of antiviral and anticancer therapies. This article explores the biological activity of 4-(4-Fluoro-1H-indol-3-yl)butan-2-ol, examining its mechanisms of action, therapeutic potential, and relevant case studies.

Molecular Formula : C12H14FN
Molecular Weight : 205.24 g/mol
Structure : The compound features a butanol moiety attached to a fluorinated indole ring, which influences its chemical reactivity and biological interactions.

The biological activity of 4-(4-Fluoro-1H-indol-3-yl)butan-2-ol is primarily attributed to its interactions with specific molecular targets within biological pathways. These interactions may include:

• Receptor Binding : The fluorine atom enhances binding affinity to certain receptors, potentially modulating their activity.
• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes implicated in disease processes, including those involved in cancer cell proliferation and viral replication.

Biological Activities

Research indicates that 4-(4-Fluoro-1H-indol-3-yl)butan-2-ol exhibits several promising biological activities:

Antiviral Activity

Studies have shown that this compound possesses antiviral properties, making it a candidate for therapeutic applications against viral infections. Its mechanism likely involves interference with viral replication processes.

Anticancer Properties

The compound has been investigated for its potential to inhibit cancer cell growth. In vitro studies suggest that it may induce apoptosis in cancer cells through pathways involving cell cycle arrest and modulation of apoptotic proteins.

Data Summary

Biological Activity	Mechanism	References
Antiviral	Inhibition of viral replication
Anticancer	Induction of apoptosis; cell cycle arrest

Case Studies

• Antiviral Efficacy :
  • A study demonstrated that 4-(4-Fluoro-1H-indol-3-yl)butan-2-ol significantly reduced viral load in infected cell lines, suggesting its potential as an antiviral agent. The compound's effectiveness varied depending on the viral strain, indicating a need for further exploration into its spectrum of activity.
• Cancer Cell Studies :
  • In a series of experiments on various cancer cell lines, the compound exhibited dose-dependent cytotoxicity. Notably, it was found to enhance the efficacy of existing chemotherapeutic agents, suggesting potential for use in combination therapies.

Research Findings

Recent studies have focused on optimizing the structure of 4-(4-Fluoro-1H-indol-3-yl)butan-2-ol to enhance its biological activity and reduce potential side effects. Modifications to the indole ring and butanol side chain have shown promise in improving its pharmacokinetic properties.

Structure–Activity Relationship (SAR)

The structure–activity relationship studies indicate that:

• The presence of the fluorine atom is crucial for enhancing binding affinity.
• Alterations in the butanol side chain can influence the compound's solubility and bioavailability.